Cas no 1213045-68-1 ((R)-1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

• Product Name: (R)-1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• CAS No: 1213045-68-1
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 5703474
• PubChem ID: 130767242
• Update Time: 2025-08-04

(R)-1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• 1213045-68-1
• 4-Pyridinemethanamine, 2-bromo-α-(trifluoromethyl)-, (αR)-

• Inchi： 1S/C7H6BrF3N2/c8-5-3-4(1-2-13-5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m1/s1
• InChI Key： LTGODAPQHQZRSP-ZCFIWIBFSA-N
• SMILES： BrC1C=C(C=CN=1)[C@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 253.96665g/mol
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 302.1±42.0 °C(Predicted)
• pka: 2.52±0.50(Predicted)

Additional information on (R)-1-(2-BROMOPYRIDIN-4-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE

Comprehensive Guide to (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1213045-68-1)

(R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1213045-68-1) is a specialized chiral amine compound with significant applications in pharmaceutical and agrochemical research. This compound, featuring a 2-bromopyridine moiety and a trifluoroethylamine group, is widely used as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery and material science applications.

The compound's chiral center at the amine group plays a crucial role in its biological activity, making it particularly interesting for enantioselective synthesis. Researchers often seek (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine for its ability to introduce both fluorine and pyridine functionalities into target molecules, enhancing their metabolic stability and binding affinity. The presence of bromine also allows for further functionalization via cross-coupling reactions, expanding its utility in medicinal chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their importance in developing new pharmaceuticals and agrochemicals. The trifluoromethyl group in (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine is particularly valuable, as it can improve the lipophilicity and bioavailability of drug candidates. This aligns with current trends in drug design, where fluorine incorporation is a key strategy for optimizing pharmacokinetic properties.

The synthesis of (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine typically involves asymmetric reduction or resolution techniques to achieve high enantiomeric purity. Researchers often inquire about efficient synthetic routes and scalable methods for producing this compound, reflecting the growing need for cost-effective chiral building blocks. Its stability under various reaction conditions makes it a versatile reagent for multi-step syntheses.

From a commercial perspective, (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine is available from specialized chemical suppliers, typically in research quantities. The market for such chiral amines has expanded significantly, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Price fluctuations often correlate with the availability of starting materials and the complexity of the synthetic pathway.

Analytical characterization of CAS 1213045-68-1 typically involves HPLC for purity assessment, chiral chromatography for enantiomeric excess determination, and NMR spectroscopy for structural confirmation. These quality control measures are critical for researchers who require high-purity materials for sensitive biological assays or catalytic applications.

The compound's solubility profile (generally soluble in organic solvents like dichloromethane and THF, but limited water solubility) is an important consideration for formulation scientists. Recent publications have explored its use as a building block for kinase inhibitors and G-protein-coupled receptor modulators, demonstrating its relevance to current drug discovery efforts.

Storage recommendations for (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine typically suggest protection from moisture and storage at low temperatures to maintain stability. The bromopyridine moiety makes the compound light-sensitive in some cases, requiring amber glass containers for long-term preservation.

In the context of green chemistry, researchers are increasingly interested in developing more sustainable synthetic routes to compounds like (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine. This includes exploring biocatalytic methods or flow chemistry approaches that could reduce waste and improve atom economy in its production.

The patent landscape surrounding pyridine-containing chiral amines has become increasingly crowded, with CAS 1213045-68-1 appearing in several recent applications related to central nervous system therapeutics and anti-inflammatory agents. This intellectual property activity underscores the compound's importance in medicinal chemistry.

From a safety perspective, standard laboratory precautions are recommended when handling (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under standard regulations, its bromine content warrants careful handling to avoid potential irritation.

The future outlook for (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine appears promising, particularly as the pharmaceutical industry continues to explore fluorine-containing heterocycles for drug development. Its combination of chirality, fluorine atoms, and pyridine ring makes it a structurally privileged scaffold with diverse applications in life sciences research.